Cas no 1820580-17-3 ((3S,4S)-3-Bromochroman-4-ol)

• Product Name: (3S,4S)-3-Bromochroman-4-ol
• CAS No: 1820580-17-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 6022744
• PubChem ID: 68919769
• Update Time: 2025-10-10

(3S,4S)-3-Bromochroman-4-ol Chemical and Physical Properties

Names and Identifiers

• 28619-76-3
• EN300-6731209
• EN300-189116
• AKOS026742700
• rac-(3R,4R)-3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol
• SCHEMBL4119536
• (3S,4S)-3-Bromochroman-4-ol
• (3S,4S)-3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol
• 1820580-17-3

• Inchi： 1S/C9H9BrO2/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-4,7,9,11H,5H2/t7-,9-/m0/s1
• InChI Key： IRKFPBGYQHADRB-CBAPKCEASA-N
• SMILES： Br[C@H]1COC2C=CC=CC=2[C@@H]1O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (3S,4S)-3-Bromochroman-4-ol

(3S,4S)-3-Bromochroman-4-ol (CAS No. 1820580-17-3): A Comprehensive Overview

(3S,4S)-3-Bromochroman-4-ol (CAS No. 1820580-17-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to (3S,4S)-3-Bromochroman-4-ol.

Chemical Structure and Properties

(3S,4S)-3-Bromochroman-4-ol is a chiral compound with the molecular formula C₁₀H₉BrO₂. The compound features a chroman skeleton with a bromine atom at the 3-position and a hydroxyl group at the 4-position. The chiral centers at the 3 and 4 positions confer specific stereochemical properties to the molecule, which can significantly influence its biological activity and pharmacological profile.

The physical properties of (3S,4S)-3-Bromochroman-4-ol include a melting point of approximately 125°C and a solubility profile that allows for good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of (3S,4S)-3-Bromochroman-4-ol has been the subject of several research studies aimed at developing efficient and scalable methods. One common approach involves the bromination of a pre-existing chroman derivative followed by selective hydroxylation. For instance, a recent study published in the Journal of Organic Chemistry reported a two-step synthesis starting from 2-(benzyloxy)phenylacetic acid. The first step involved bromination using N-bromosuccinimide (NBS) to form the brominated intermediate, followed by catalytic hydrogenation to remove the benzyl protecting group and subsequent hydroxylation to yield the desired product.

Another notable method involves the use of organometallic reagents for stereoselective synthesis. A study published in Organic Letters described a palladium-catalyzed asymmetric allylic alkylation reaction that provided access to enantiomerically pure (3S,4S)-3-Bromochroman-4-ol. This method not only ensures high enantiomeric purity but also offers excellent yields and operational simplicity.

Biological Activities and Therapeutic Potential

(3S,4S)-3-Bromochroman-4-ol has been investigated for its potential therapeutic applications due to its unique chemical structure and biological activities. One of the key areas of interest is its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that (3S,4S)-3-Bromochroman-4-ol exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-��) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, (3S,4S)-3-Bromochroman-4-ol has shown promise as an antioxidant agent. Research conducted at the University of California found that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. These findings suggest potential applications in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Future Directions

The promising preclinical results of (3S,4S)-3-Bromochroman-4-ol have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for inflammatory diseases and oxidative stress-related conditions. Early-phase clinical trials are underway to evaluate its safety, tolerability, and efficacy in human subjects.

Future research directions include optimizing the pharmacokinetic properties of (3S,4S)-3-Bromochroman-4-ol to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its stability and target specificity.

Conclusion

(3S,4S)-3-Bromochroman-4-ol (CAS No. 1820580-17-3) is a promising compound with unique chemical properties and significant biological activities. Its anti-inflammatory and antioxidant properties make it an attractive candidate for various therapeutic applications. Ongoing research and clinical trials are expected to further elucidate its potential benefits and pave the way for its development as a novel pharmaceutical agent.